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Compound of Interest

Compound Name: 2,4-Dibromo-6-methylpyridin-3-ol

Cat. No.: B183025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

physicochemical properties, and potential synthetic routes for 2,4-Dibromo-6-methylpyridin-3-
ol (CAS No. 23003-29-4). This substituted pyridine derivative is a potentially valuable building

block in medicinal chemistry and materials science, though detailed public-domain information

regarding its specific biological activities and reaction pathways is limited. This document aims

to consolidate the available data to support research and development efforts.

Commercial Availability
2,4-Dibromo-6-methylpyridin-3-ol is readily available for research purposes from several

chemical suppliers. The typical purity offered is around 95%. Pricing and packaging sizes vary

by vendor.
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Supplier Purity Notes

Sigma-Aldrich 95%
Marketed under the Ambeed

brand.

AChemBlock 95.00%
Available as a building block

for research.[1]

ChemScene Not Specified
Offered for custom synthesis

and process optimization.[2]

Fluorochem 95% Available in various pack sizes.

Physicochemical and Safety Data
A summary of the key physicochemical properties and safety information for 2,4-Dibromo-6-
methylpyridin-3-ol is presented below.

Property Value Source

CAS Number 23003-29-4 [1]

Molecular Formula C₆H₅Br₂NO [1]

Molecular Weight 266.92 g/mol [1]

IUPAC Name
2,4-dibromo-6-methylpyridin-3-

ol

Physical Form Solid

Storage Temperature 2-8°C, under inert atmosphere

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H332 (Harmful if

inhaled), H335 (May cause

respiratory irritation)

Precautionary Statements
P261, P280,

P305+P351+P338
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Spectroscopic Data
While a comprehensive public database of spectra for 2,4-Dibromo-6-methylpyridin-3-ol is
not readily available, typical spectroscopic characteristics for related brominated pyridine

derivatives have been reported. Researchers can expect to use a combination of NMR, Mass

Spectrometry, and IR spectroscopy for structural confirmation.

Proposed Synthesis Pathway
A specific, detailed experimental protocol for the synthesis of 2,4-Dibromo-6-methylpyridin-3-
ol is not extensively documented in publicly accessible literature. However, a plausible

synthetic route can be proposed based on general methodologies for the synthesis of

substituted pyridin-3-ols and the bromination of pyridine rings. A potential two-step process

starting from 6-methylpyridin-3-ol is outlined below.
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Step 1: Monobromination

Step 2: Dibromination

6-methylpyridin-3-ol

Brominated Intermediate
(e.g., 2-Bromo-6-methylpyridin-3-ol)Reaction

N-Bromosuccinimide (NBS)
or Bromine (Br2)

e.g., Acetic Acid or
 Dichloromethane

2,4-Dibromo-6-methylpyridin-3-ol

Reaction

Excess Bromine (Br2)
in strong acid

2,4-Dibromo-6-methylpyridin-3-ol

Cross-Coupling Reactions
(e.g., Suzuki, Sonogashira)

Br sites

O-Alkylation / O-Acylation

OH site

Further Derivatization

Biological Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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